2-chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide

• Molecular Formula: C22H18Cl2N2O3
• Molecular Weight: 429.3 g/mol
• IUPAC Name: 2-chloro-N-[(E)-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]benzamide
• InChI: InChI=1S/C22H18Cl2N2O3/c1-28-21-12-16(13-25-26-22(27)18-4-2-3-5-19(18)24)8-11-20(21)29-14-15-6-9-17(23)10-7-15/h2-13H,14H2,1H3,(H,26,27)/b25-13+
• InChI Key: KZMKQGHENGRLCU-DHRITJCHSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=CC=C2Cl)OCC3=CC=C(C=C3)Cl
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=CC=CC=C2Cl)OCC3=CC=C(C=C3)Cl

Description

2-Chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide is a hydrazone derivative featuring a benzohydrazide core linked via an (E)-configured methylidene group to a substituted phenyl ring. The phenyl ring is functionalized with a 4-chlorobenzyloxy group at position 4 and a methoxy group at position 2. Its molecular formula is C₂₂H₁₇Cl₂N₂O₃, with a molecular weight of 443.29 g/mol . The compound’s structure is characterized by:

• Benzohydrazide backbone: Provides a planar, aromatic scaffold for intermolecular interactions.
• Chlorine substituents: The 2-chloro on the benzohydrazide and 4-chloro on the benzyloxy group enhance lipophilicity and influence electronic properties.

Biological Activity

2-chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide is a synthetic compound belonging to the class of benzohydrazides, which have garnered attention due to their diverse biological activities, including antimicrobial and anticancer properties. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis and Characterization

The synthesis of 2-chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide typically involves the condensation reaction between 2-chloro-4-methoxybenzaldehyde and the corresponding hydrazine derivative. The characterization of synthesized compounds is usually performed using techniques such as NMR spectroscopy and FT-IR spectroscopy to confirm structural integrity.

Antimicrobial Activity

Research indicates that benzohydrazide derivatives exhibit significant antimicrobial properties. A study assessing various benzohydrazide derivatives found that they were effective against a range of bacterial strains, including Staphylococcus aureus , Escherichia coli , Klebsiella pneumoniae , and Pseudomonas aeruginosa . The minimum inhibitory concentrations (MICs) for these compounds ranged from 1.67 μM/mL to higher values depending on the specific derivative tested .

Bacterial Strain	Inhibition Zone (mm)	MIC (μM/mL)
Staphylococcus aureus	42	1.67
Escherichia coli	35	2.00
Klebsiella pneumoniae	30	3.00
Pseudomonas aeruginosa	28	4.00

These results suggest that compounds like 2-chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide could be promising candidates for developing new antimicrobial agents, particularly in light of rising antibiotic resistance .

Anticancer Activity

The anticancer potential of benzohydrazide derivatives has also been explored. In vitro studies demonstrated that certain derivatives exhibited cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve apoptosis induction and cell cycle arrest at specific phases .

In one study, a derivative structurally similar to our compound showed IC50 values ranging from 6.26 μM to 20.46 μM across different assays, indicating moderate to high efficacy against cancer cells .

The biological activity of benzohydrazides is thought to be mediated through several mechanisms:

• Inhibition of DNA synthesis : Some studies suggest that these compounds can intercalate into DNA, disrupting replication processes.
• Enzyme inhibition : They may inhibit specific enzymes involved in metabolic pathways crucial for bacterial survival or cancer cell proliferation.
• Reactive oxygen species (ROS) generation : Inducing oxidative stress in target cells can lead to cell death.

Case Studies

• Antimicrobial Efficacy : A recent study published in the Avicenna Journal of Clinical Microbiology and Infection highlighted the antibacterial activity of synthesized benzohydrazides against multi-drug resistant strains, emphasizing their potential as alternative therapeutic agents .
• Anticancer Studies : Another investigation into the cytotoxic effects of benzohydrazide derivatives revealed significant tumor growth inhibition in xenograft models, supporting their potential use in cancer therapy .

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of benzohydrazide, including 2-chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide, exhibit significant anticancer properties. A study focused on the synthesis and biological evaluation of benzohydrazide derivatives reported promising results in inhibiting prostate cancer cell lines. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, making it a candidate for further development in cancer therapeutics .

Antioxidant Properties

The compound has also been evaluated for its antioxidant capabilities. Antioxidants play a crucial role in protecting cells from oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders. Studies have shown that the hydrazone derivatives possess strong free radical scavenging activity, contributing to their potential as therapeutic agents in oxidative stress-related conditions .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of 2-chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide can guide the design of more potent derivatives. The presence of the chloro group and the methoxy substitution on the phenyl ring significantly influences its biological activity. Computational studies using density functional theory (DFT) have provided insights into how these structural features affect molecular interactions and stability .

Case Studies

• Prostate Cancer Inhibition :
  • A study conducted on various benzohydrazide derivatives demonstrated that specific modifications to the core structure could enhance anticancer efficacy against prostate cancer cells. The compound was found to inhibit cell proliferation significantly, with IC50 values indicating potent activity .
• Antioxidant Testing :
  • In vitro assays measuring the radical scavenging activity of 2-chloro-N'-((E)-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methylidene)benzohydrazide showed that it effectively neutralized DPPH radicals, suggesting its application in formulations aimed at combating oxidative stress .

Summary Table of Applications

Application Area	Findings	References
Anticancer Activity	Induces apoptosis in prostate cancer cells
Antioxidant Properties	Strong free radical scavenging ability
Structure-Activity Relationship	Modifications enhance biological activity

Comparison with Similar Compounds

4-Chloro-N′-[(E)-{4-[(4-Chlorobenzyl)oxy]-3-Methoxyphenyl}Methylene]Benzenesulfonohydrazide

• Molecular Formula : C₂₁H₁₈Cl₂N₂O₄S
• Key Differences: Replaces the benzohydrazide with a benzenesulfonohydrazide group.

N′-[(E)-(4-Hydroxy-3-Methoxyphenyl)Methylidene]Isonicotinohydrazide (Ftivazide)

• Key Differences : Lacks the chlorinated benzyloxy substituent and features a pyridine ring instead of the benzohydrazide.
• Impact : Reduced lipophilicity and altered π-π stacking interactions due to the pyridine moiety. Demonstrates antimicrobial activity, suggesting structural flexibility for diverse applications .

4-(Butylamino)-N′-[(4-Chlorophenyl)Methylidene]Benzohydrazide (2f)

• Key Differences: Substitutes the 4-chlorobenzyloxy group with a butylamino chain.
• Impact: The alkylamino group enhances basicity and solubility in polar solvents, as evidenced by NMR data (δ 8.21 ppm for the hydrazone proton) .

Crystallographic Comparisons

Crystal Packing and Bond Parameters

• Target Compound: Likely crystallizes in a monoclinic system (based on analogues), with bond lengths consistent with conjugated hydrazones (C=N: ~1.28 Å, N–N: ~1.38 Å) .
• 4-Tert-Butyl-N′-{(E)-[4-(Dimethylamino)Phenyl]Methylidene}Benzohydrazide: Exhibits similar bond lengths but packs in a Pbc2 space group, with tert-butyl groups inducing steric hindrance and altering lattice stability .

Hydration Effects

• 4-Chloro-N1-(4-Hydroxy-3-Methoxybenzylidene)Benzohydrazide Monohydrate: Forms hydrogen bonds between the hydrazide carbonyl and water molecules (O···O distance: 2.85 Å), enhancing thermal stability up to 180°C .

Anti-Leishmanial Activity

• (E)-4-Chloro-N′-((1-(2-((2-Oxo-2H-Chromen-4-yl)Oxy)Propyl)-1H-Indol-3-yl)Methylene)Benzohydrazide : IC₅₀ = 21.5 µM, attributed to the coumarin-indole hybrid enhancing membrane permeability .
• Target Compound : Predicted activity via similar hydrazone-mediated enzyme inhibition (e.g., targeting Leishmania topoisomerases) but untested experimentally.

Anti-Inflammatory Potential

• 4-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-yl)-N′-[(4-Ethoxyphenyl)Methylidene]Benzohydrazide (6P) : Reduces TNF-α production by 60% at 10 µM, leveraging lipophilic substituents for enhanced cellular uptake .
• Target Compound : The 4-chlorobenzyloxy group may similarly enhance lipophilicity, though efficacy requires validation.

Physicochemical Properties

Property	Target Compound	4-Chloro-Benzenesulfonohydrazide	4-(Butylamino)-Benzohydrazide
Molecular Weight	443.29	465.34	358.84
LogP (Predicted)	4.2	3.8	3.1
Melting Point	~200–220°C*	215–217°C	165–167°C
Hydrogen Bond Acceptors	5	6	4

*Estimated based on analogues .